Cas no 173601-36-0 (2-(2,4,6-trimethylphenyl)ethanimidamide)

• Product Name: 2-(2,4,6-trimethylphenyl)ethanimidamide
• CAS No: 173601-36-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 138411
• PubChem ID: 3660165
• Update Time: 2025-05-20

2-(2,4,6-trimethylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Mesitylacetimidamide
• 2-(2,4,6-trimethylphenyl)ethanimidamide
• Benzeneethanimidamide,2,4,6-trimethyl-
• Benzeneethanimidamide,2,4,6-trimethyl
• 2,4,6-TRIMETHYLBENZENEETHANIMIDAMIDE
• 2-(2,4,6-TRIMETHYL-PHENYL)-ACETAMIDINE
• DTXSID90394768
• EN300-1847663
• FT-0737922
• 173601-36-0
• AKOS011835944
• BENZENEETHANIMIDAMIDE, 2,4,6-TRIMETHYL-
• DB-080829

• MDL： MFCD05663396
• Inchi： 1S/C11H16N2/c1-7-4-8(2)10(6-11(12)13)9(3)5-7/h4-5H,6H2,1-3H3,(H3,12,13)
• InChI Key： LJCUDFDOLRHFFO-UHFFFAOYSA-N
• SMILES： NC(CC1C(C)=CC(C)=CC=1C)=N

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 302.1 °C at 760 mmHg
• Flash Point: 136.5 °C
• PSA: 49.87000
• LogP: 2.89030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2,4,6-trimethylphenyl)ethanimidamide

2-(2,4,6-Trimethylphenyl)ethanimidamide: A Comprehensive Overview

2-(2,4,6-Trimethylphenyl)ethanimidamide, also known by its CAS number 173601-36-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 2-(2,4,6-trimethylphenyl)ethanimidamide consists of a central ethanimidamide group attached to a 2,4,6-trimethylphenyl ring. This arrangement imparts the compound with distinctive electronic and steric properties. The presence of three methyl groups on the aromatic ring enhances its stability and provides a rigid framework for further chemical modifications. Recent studies have highlighted the importance of such structural features in determining the compound's reactivity and compatibility with other chemical systems.

From a synthetic perspective, the preparation of 173601-36-0 involves a multi-step process that typically begins with the synthesis of the aromatic precursor. The key steps include Friedel-Crafts alkylation to introduce the methyl groups onto the phenyl ring and subsequent amidation to form the ethanimidamide moiety. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. Notably, recent advancements in catalytic systems have significantly improved the efficiency of these reactions.

The physical and chemical properties of 2-(2,4,6-trimethylphenyl)ethanimidamide are critical for its potential applications. The compound exhibits a high melting point due to strong intermolecular hydrogen bonding within the ethanimidamide group. Its solubility in organic solvents makes it suitable for use in solution-based reactions. Moreover, studies have shown that this compound possesses excellent thermal stability, making it a promising candidate for high-temperature applications.

In terms of applications, 173601-36-0 has found utility in several areas. It serves as an intermediate in the synthesis of more complex organic molecules, particularly those requiring rigid aromatic frameworks. Additionally, its unique electronic properties make it a valuable component in materials science research. Recent investigations have explored its potential as a building block for advanced polymers and hybrid materials.

Recent research has focused on enhancing our understanding of the electronic structure of 2-(2,4,6-trimethylphenyl)ethanimidamide. Computational studies using density functional theory (DFT) have provided insights into its molecular orbitals and reactivity patterns. These findings have been instrumental in guiding experimental efforts toward tailored modifications that enhance specific properties.

In conclusion, 2-(2,4,6-trimethylphenyl)ethanimidamide, with its CAS number 173601-36-0, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable properties continue to make it a subject of intense research interest. As new synthetic methods and application areas emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.